Cas no 2137792-14-2 (4-(2-amino-1,3-thiazol-5-yl)-2,2,6,6-tetramethylpiperidin-4-ol)

• Product Name: 4-(2-amino-1,3-thiazol-5-yl)-2,2,6,6-tetramethylpiperidin-4-ol
• CAS No: 2137792-14-2
• MF: C₁₂H₂₁N₃OS
• MW: 255.379641294479
• CID: 6165430
• PubChem ID: 165478952
• Update Time: 2025-10-28

4-(2-amino-1,3-thiazol-5-yl)-2,2,6,6-tetramethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-1,3-thiazol-5-yl)-2,2,6,6-tetramethylpiperidin-4-ol
• 2137792-14-2
• EN300-1083285

• Inchi： 1S/C12H21N3OS/c1-10(2)6-12(16,7-11(3,4)15-10)8-5-14-9(13)17-8/h5,15-16H,6-7H2,1-4H3,(H2,13,14)
• InChI Key： PYXPQMRRQWVXPZ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC=C1C1(CC(C)(C)NC(C)(C)C1)O

Computed Properties

• Exact Mass: 255.14053348g/mol
• Monoisotopic Mass: 255.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 99.4Ų

Additional information on 4-(2-amino-1,3-thiazol-5-yl)-2,2,6,6-tetramethylpiperidin-4-ol

4-(2-Amino-1,3-thiazol-5-yl)-2,2,6,6-tetramethylpiperidin-4-ol (CAS No. 2137792-14-2): An Overview of a Promising Compound in Medicinal Chemistry

4-(2-Amino-1,3-thiazol-5-yl)-2,2,6,6-tetramethylpiperidin-4-ol (CAS No. 2137792-14-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The chemical structure of 4-(2-amino-1,3-thiazol-5-yl)-2,2,6,6-tetramethylpiperidin-4-ol consists of a piperidine ring substituted with a 1,3-thiazole moiety and four methyl groups. The presence of these functional groups imparts specific properties to the molecule, such as enhanced solubility and stability. These characteristics are crucial for the compound's potential use in drug development.

Recent studies have highlighted the multifaceted biological activities of 4-(2-amino-1,3-thiazol-5-yl)-2,2,6,6-tetramethylpiperidin-4-ol. One of the most notable findings is its potent anti-inflammatory effects. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Furthermore, 4-(2-amino-1,3-thiazol-5-yl)-2,2,6,6-tetramethylpiperidin-4-ol has shown significant antioxidant properties. It can scavenge free radicals and protect cells from oxidative stress-induced damage. This property is particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where oxidative stress plays a critical role in disease progression.

In addition to its anti-inflammatory and antioxidant activities, 4-(2-amino-1,3-thiazol-5-yl)-2,2,6,6-tetramethylpiperidin-4-ol has also been investigated for its potential as an antiviral agent. Preliminary studies have indicated that it can inhibit the replication of certain viruses by interfering with key viral enzymes. This finding opens up new possibilities for its use in antiviral therapy.

The pharmacokinetic profile of 4-(2-amino-1,3-thiazol-5-yl)-2,2,6,6-tetramethylpiperidin-4-ol has been another focus of recent research. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile. These properties are essential for ensuring that the compound reaches its target tissues at therapeutic concentrations without causing significant side effects.

To further explore the therapeutic potential of 4-(2-amino-1,3-thiazol-5-yl)-2,2,6,6-tetramethylpiperidin-4-ol, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various conditions. Early results from phase I trials have been encouraging, with no major adverse effects reported at therapeutic doses.

The structural uniqueness of 4-(2-amino-1,3-thiazol-5-yl)-2,2,6,6-tetramethylpiperidin-4-ol also makes it an attractive target for medicinal chemists seeking to develop novel drug candidates. Researchers are actively exploring structural modifications to enhance its potency and selectivity for specific biological targets. For example, substituting different functional groups on the piperidine ring or the thiazole moiety can lead to compounds with improved pharmacological profiles.

In conclusion, 4-(2-amino-1,3-thiazol-5-y l)-2 , 2 , 6 , 6 -tetramethyl piper idin - 4 - ol (CAS No. 213779 2 - 14 - 2 ) represents a promising compound in medicinal chemistry with a wide range of potential applications. Its anti-inflammatory, antioxidant, and antiviral properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the treatment of various diseases.